Cas no 820215-72-3 (4-Pentenoic acid, 5-methoxy-3-oxo-, 2-propenyl ester, (4E)-)

• Product Name: 4-Pentenoic acid, 5-methoxy-3-oxo-, 2-propenyl ester, (4E)-
• CAS No: 820215-72-3
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 701307
• PubChem ID: 71420497
• Update Time: 2025-04-19

4-Pentenoic acid, 5-methoxy-3-oxo-, 2-propenyl ester, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 5-methoxy-3-oxo-, 2-propenyl ester, (4E)-
• prop-2-enyl 5-methoxy-3-oxopent-4-enoate
• 820215-72-3
• DTXSID30839683
• Prop-2-en-1-yl 5-methoxy-3-oxopent-4-enoate

• Inchi： 1S/C9H12O4/c1-3-5-13-9(11)7-8(10)4-6-12-2/h3-4,6H,1,5,7H2,2H3
• InChI Key： XAAPINKJXCFKLC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CC(C=COC)=O)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų